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Compound of Interest

Compound Name: Chloromethyl naphthalene

Cat. No.: B13835134

This technical guide provides a comprehensive overview of 1-chloromethyl naphthalene, a
pivotal intermediate in organic synthesis with significant applications in the pharmaceutical and
materials science sectors. This document is intended for researchers, chemists, and
professionals in drug development, offering in-depth insights into its physical and chemical
properties, handling protocols, and key applications.

Molecular and Physicochemical Profile

1-Chloromethyl naphthalene (a-chloromethyl naphthalene) is an aromatic organochloride
characterized by a naphthalene core substituted with a chloromethyl group at the 1-position.
This substitution imparts a unique reactivity profile, making it a versatile building block in
synthetic chemistry.

Core Physical Properties

The physical state of 1-chloromethyl naphthalene can be a clear to pale yellow liquid or a
solid, depending on the ambient temperature and purity, with a pungent odor.[1][2][3] Its key
physical properties are summarized in the table below for easy reference.
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Property Value Source(s)
Molecular Formula C11HoClI [415]
Molecular Weight 176.64 g/mol [1][2]
Melting Point 28-32 °C (lit.) [11[2][4]
Boiling Point 291-292 °C (at 760 mmHg, lit.)  [4][6][7]
167-169 °C (at 25 mmHg, lit.)
164-165 °C (at 2.67 kPa) [8]
_ 1.17 - 1.18 g/mL (at 25-30 °C,
Density ] [1114]
lit.)
Refractive Index (n20/D) 1.635 - 1.638 (lit.) [4119]
Insoluble in water.[6][10][11]
Soluble in toluene, ether,
Solubility benzene, chloroform, and
slightly soluble in ethyl acetate
and methanol.[1][8][12]
Vapor Pressure 0.00339 mmHg at 25°C [10]
Flash Point >110 °C (>230 °F) [8][11]
Clear liquid, solid, or semi-
Appearance solid; colorless to pale yellow

or deep brown.[1][2][5]

The relatively low melting point means that 1-chloromethyl naphthalene can exist as a solid

or liquid at or near room temperature. This is a critical consideration for storage and handling,

as it may require heating to be transferred as a liquid.

Reactivity and Synthetic Utility

The primary reactive center of 1-chloromethyl naphthalene is the chloromethyl group. The

chlorine atom is a good leaving group, making the benzylic carbon susceptible to nucleophilic

substitution. This reactivity is the cornerstone of its utility in organic synthesis.
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Key Reactions and Applications

1-Chloromethyl naphthalene is a crucial intermediate in the synthesis of a variety of
compounds, including:

Pharmaceuticals: It is a key starting material for the synthesis of terbinafine and nafronyl.[1]

[2]

Agrochemicals: Used in the production of 1-naphthylacetic acid, a plant hormone.[8]

Dyes and Pigments: Employed in the synthesis of dye pigments and fluorescent brightening
agents.[6][10][13]

Corrosion Inhibitors: Utilized in corrosion inhibitor formulations for oil and gas operations.[1]

[2]

Fine Chemicals: Serves as a precursor for the manufacture of a-naphthaldehyde.[1][2]

The following diagram illustrates the central role of 1-chloromethyl naphthalene as a
synthetic intermediate.
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Fine Chemicals
(e.g., a-Naphthaldehyde)

Start | Crude 1-Chloromethyl Naphthalene

v

Add alcohol solvent (1-1.5:1 mass ratio).
Heat to 26-28 °C with stirring.

Dissolution

v

Cool to -5 to -3 °C at 0.05-0.1 °C/min.
Hold for 1-2 hours.

Filtration | Isolate crystals using a Buchner funnel.

l

Washing | Wash with cold alcohol solvent.

i

Drying | Dry under vacuum.

Cooling & Crystallization

End Purified 1-Chloromethyl Naphthalene
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Caption: Workflow for the purification of 1-chloromethyl naphthalene.

Safety and Handling

1-Chloromethyl naphthalene is a hazardous substance and must be handled with appropriate
safety precautions.

Hazard Identification and Personal Protective Equipment
(PPE)

e Hazards: Harmful if swallowed or in contact with skin. [14][15]Causes severe skin burns and
eye damage. [14][15]It is also a lachrymator, meaning it irritates the eyes and causes
tearing. [8][14]* Personal Protective Equipment (PPE): When handling this compound, it is
essential to wear chemical-resistant gloves, safety goggles, a face shield, and protective
clothing. [14][16]Work should be conducted in a well-ventilated area or a fume hood to avoid
inhalation of vapors. [14][16]

First Aid Measures

« In case of skin contact: Immediately remove contaminated clothing and wash the affected
area with soap and plenty of water. [17]* In case of eye contact: Rinse cautiously with water
for several minutes. [14][17]Remove contact lenses if present and easy to do. Continue
rinsing and seek immediate medical attention. [14]* If swallowed: Do NOT induce vomiting.
Rinse mouth with water and consult a physician. [17] Always consult the Safety Data Sheet
(SDS) for complete and up-to-date safety information before handling 1-chloromethyl
naphthalene. [14][15][16][18]

Conclusion

1-Chloromethyl naphthalene is a foundational chemical for numerous applications,
particularly in the synthesis of pharmaceuticals and specialty materials. A thorough
understanding of its physical properties, reactivity, and safe handling procedures is critical for
its effective and safe utilization in research and development. The data and protocols
presented in this guide are intended to provide a solid foundation for professionals working with
this versatile compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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